Cas no 68287-89-8 (Diethyl (1,3-benzoxazol-2-yl)propanedioate)
68287-89-8 structure
Product Name:Diethyl (1,3-benzoxazol-2-yl)propanedioate
CAS No:68287-89-8
MF:C14H15NO5
MW:277.272604227066
CID:2798836
PubChem ID:14782785
Update Time:2025-04-21
Diethyl (1,3-benzoxazol-2-yl)propanedioate Chemical and Physical Properties
Names and Identifiers
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- Diethyl (1,3-benzoxazol-2-yl)propanedioate
- DTXSID00563948
- 68287-89-8
-
- Inchi: 1S/C14H15NO5/c1-3-18-13(16)11(14(17)19-4-2)12-15-9-7-5-6-8-10(9)20-12/h5-8,11H,3-4H2,1-2H3
- InChI Key: SGMYZCNAKXDDAV-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2N=C1C(C(=O)OCC)C(=O)OCC
Computed Properties
- Exact Mass: 277.09502258Da
- Monoisotopic Mass: 277.09502258Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 78.6Ų
Diethyl (1,3-benzoxazol-2-yl)propanedioate Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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